Cas no 1379324-74-9 (3,4-Difluoro-5-methoxyphenyl ethyl sulfide)

• Product Name: 3,4-Difluoro-5-methoxyphenyl ethyl sulfide
• CAS No: 1379324-74-9
• MF: C₉H₁₀F₂OS
• MW: 204.236908435822
• MDL: MFCD11617724
• CID: 5179571
• Update Time: 2026-03-05

3,4-Difluoro-5-methoxyphenyl ethyl sulfide Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-5-methoxyphenyl ethyl sulfide
• (3,4-DIFLUORO-5-METHOXYPHENYL)(ETHYL)SULFANE
• Benzene, 5-(ethylthio)-1,2-difluoro-3-methoxy-

• MDL： MFCD11617724
• Inchi： 1S/C9H10F2OS/c1-3-13-6-4-7(10)9(11)8(5-6)12-2/h4-5H,3H2,1-2H3
• InChI Key： UOWDJLXJYWRMIG-UHFFFAOYSA-N
• SMILES： C1(F)=CC(SCC)=CC(OC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 3,4-Difluoro-5-methoxyphenyl ethyl sulfide

3,4-Difluoro-5-methoxyphenyl ethyl sulfide: A Comprehensive Overview

The compound with CAS No. 1379324-74-9, commonly referred to as 3,4-Difluoro-5-methoxyphenyl ethyl sulfide, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various industries. This compound is a derivative of phenyl sulfides, which are known for their versatility in chemical synthesis and their role in the development of bioactive molecules.

3,4-Difluoro-5-methoxyphenyl ethyl sulfide is characterized by its aromatic ring substituted with fluorine atoms at the 3 and 4 positions and a methoxy group at the 5 position. The ethyl sulfide moiety further enhances its chemical reactivity and functional diversity. Recent studies have highlighted the importance of such substituted phenyl sulfides in medicinal chemistry, particularly in the design of potential drug candidates.

One of the key aspects of this compound is its ability to participate in various nucleophilic substitution reactions due to the electron-withdrawing effects of the fluorine atoms and the electron-donating methoxy group. These reactions are pivotal in the synthesis of more complex molecules with tailored pharmacological properties. For instance, researchers have explored the use of 3,4-Difluoro-5-methoxyphenyl ethyl sulfide as an intermediate in the preparation of biologically active compounds targeting specific receptors.

The synthesis of 3,4-Difluoro-5-methoxyphenyl ethyl sulfide typically involves multi-step processes that include Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the desired functional groups. The optimization of these synthetic routes has been a focus of recent research efforts, aiming to improve yield and reduce production costs while maintaining high purity standards.

In terms of applications, 3,4-Difluoro-5-methoxyphenyl ethyl sulfide has shown promise in the agrochemical industry as a potential precursor for herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth regulation makes it a valuable asset in developing eco-friendly agricultural solutions. Additionally, its role as an intermediate in pharmaceutical synthesis cannot be overlooked, particularly in the development of anti-inflammatory and antiviral agents.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of 3,4-Difluoro-5-methoxyphenyl ethyl sulfide more accurately. These studies utilize molecular docking simulations and quantitative structure-activity relationship (QSAR) models to assess how modifications to the molecule's structure can enhance its therapeutic potential while minimizing adverse effects.

The growing interest in green chemistry has also led to investigations into sustainable methods for synthesizing 3,4-Difluoro-5-methoxyphenyl ethyl sulfide. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being explored to reduce energy consumption and minimize waste generation during production.

In conclusion, 3,4-Difluoro-5-methoxyphenyl ethyl sulfide stands out as a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and adaptability make it an essential building block in modern organic synthesis. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.